Cas no 626-13-1 (Di-m-tolylamine)

• Product Name: Di-m-tolylamine
• CAS No: 626-13-1
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• MDL: MFCD00059315
• CID: 39196
• PubChem ID: 87568001
• Update Time: 2025-05-28

Di-m-tolylamine Chemical and Physical Properties

Names and Identifiers

• Di-m-tolylamine
• m,m'-Ditolylamine
• 3,3'-Dimethyldiphenylamine
• 3-methyl-N-(3-methylphenyl)aniline
• 3-methyl-N-(3-methylphenyl)Benzenamine
• Di-m-tolylamine(7CI,8CI)
• Bis(3-methylphenyl)amine
• N,N-Bis(3-methylphenyl)amine
• Dim-tolylamine
• CWVPIIWMONJVGG-UHFFFAOYSA-N
• Benzenamine, 3-methyl-N-(3-methylphenyl)-
• Di-m-tolyl-amine
• 3,3'-Ditolylamine
• PubChem8963
• 3-methyl-N-(m-tolyl)aniline
• SBB059241
• AK114445
• AJ-3
• 3,3 inverted exclamation mark -Dimethyldiphenylamine
• 3-Methyl-N-(3-methylphenyl)-benzenamine
• SCHEMBL1009206
• AMY33507
• AS-37665
• A833881
• AKOS016009711
• MFCD00059315
• 626-13-1
• DTXSID20426804
• SY049123
• CS-W010562
• FT-0659082
• D1512
• DB-073159
• 678-912-9

• MDL： MFCD00059315
• Inchi： 1S/C14H15N/c1-11-5-3-7-13(9-11)15-14-8-4-6-12(2)10-14/h3-10,15H,1-2H3
• InChI Key： CWVPIIWMONJVGG-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)C=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 197.12000
• Monoisotopic Mass: 197.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Viscous liquid
• Density: 1.04
• Melting Point: -12°C(lit.)
• Boiling Point: 200°C/24mmHg(lit.)
• Flash Point: 200°C/24mm
• Refractive Index: 1.6225
• PSA: 12.03000
• LogP: 4.12000
• Solubility: Not determined

Di-m-tolylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301
  P310,P305
  P351
  P338,P302
  P352,P405,P501a
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39; S26/36/37; S23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Di-m-tolylamine

Comprehensive Guide to Di-m-tolylamine (CAS No. 626-13-1): Properties, Applications, and Industry Insights

Di-m-tolylamine (CAS No. 626-13-1), also known as N,N-Di-m-tolylamine or Bis(3-methylphenyl)amine, is an aromatic amine compound widely utilized in industrial and research applications. This organic chemical features two m-tolyl groups bonded to a nitrogen atom, offering unique chemical stability and reactivity. With the growing demand for specialty chemicals in sectors like polymers, agrochemicals, and material science, Di-m-tolylamine has garnered attention for its versatility. Below, we explore its properties, synthesis methods, and emerging trends aligned with current market interests, including sustainable chemical production and high-performance additives.

The molecular structure of Di-m-tolylamine (C₁₄H₁₅N) contributes to its thermal stability, making it a candidate for heat-resistant polymers and lubricant formulations. Researchers and manufacturers frequently search for alternatives to traditional stabilizers, and this compound’s ability to inhibit oxidation positions it as a viable option. Recent studies highlight its potential in advanced material coatings, where its compatibility with epoxy resins and polyurethanes is being tested for corrosion protection—a hot topic in automotive and aerospace industries.

From a synthetic perspective, Di-m-tolylamine is typically produced via the Ullmann reaction, coupling m-toluidine with iodobenzene in the presence of a copper catalyst. Innovations in green chemistry have spurred interest in optimizing this process to reduce energy consumption and byproducts. Queries like "eco-friendly amine synthesis" or "catalyst efficiency in aryl amine production" reflect industry priorities, aligning with global carbon footprint reduction goals.

In agrochemical applications, Di-m-tolylamine derivatives are explored as intermediates for pesticide formulations. With rising concerns about food security and sustainable farming, its role in developing low-toxicity crop protectants is under scrutiny. Meanwhile, the electronics industry evaluates its use in organic semiconductors, capitalizing on its electron-donating properties for flexible electronics—a trending niche driven by wearable technology demands.

Regulatory compliance remains a key focus for stakeholders. While Di-m-tolylamine is not classified as hazardous under major chemical inventories, adherence to REACH and OSHA standards ensures safe handling. Searches for "chemical safety data sheets" or "amine storage guidelines" underscore the need for transparent documentation, a priority for ESG (Environmental, Social, and Governance)-focused enterprises.

Looking ahead, the compound’s adaptability in renewable energy systems, such as battery electrolyte additives, presents untapped opportunities. As the world shifts toward electrification and energy storage solutions, Di-m-tolylamine could play a pivotal role in enhancing lithium-ion battery performance—addressing common user queries like "chemicals for longer battery life."

In summary, Di-m-tolylamine (CAS No. 626-13-1) bridges traditional and cutting-edge applications, from industrial stabilizers to next-gen materials. Its multifaceted utility, combined with ongoing research into sustainable synthesis and novel functionalities, ensures its relevance in a rapidly evolving chemical landscape.